Rilopirox-d4

• Molecular Formula: C₁₉H₁₂D₄ClNO₄
• Molecular Weight: 361.81
• Synonyms: 6-[[4-(4-Chlorophenoxy)phenoxy-d4]methyl]-1-hydroxy-4-methyl-2(1H)-pyridinone; 6-((4-(4-Chlorophenoxy)phenoxy-d4)methyl)-1-hydroxy-4-methylpyridin-2(1H)-one

Description

Rilopirox-d4 is a deuterated compound primarily utilized as a reference material in pharmaceutical research and analytical chemistry. Deuterated analogs like Rilopirox-d4 are critical for enhancing metabolic stability and serving as internal standards in mass spectrometry, improving the accuracy of quantitative analyses . As a high-purity reference standard, Rilopirox-d4 is priced at 5,796.00 € per 25 mg, reflecting its specialized role in ensuring quality control and reproducibility in drug development .

Comparison with Similar Compounds

Key Findings :

• Both compounds leverage deuterium to prolong half-life and reduce metabolic degradation, making them valuable in analytical workflows.
• Safety protocols for Rilopirox-d4 should mirror those of its non-deuterated counterpart due to analogous bioactivity risks .

Functionally Related Compounds: Rilopirox-d4 vs. Ciclopirox

Parameter	Rilopirox-d4	Ciclopirox
Primary Application	Analytical reference standard	Topical antifungal (e.g., nail infections)
Mechanism	Presumed hydroxypyridone-based	Chelates metal ions, disrupting fungal enzymes
Bioavailability	Not applicable (research use)	Low systemic absorption; localized action
Regulatory Status	Research-grade	FDA-approved for clinical use

Key Findings :

• Unlike ciclopirox, Rilopirox-d4 lacks therapeutic indications and is strictly employed in laboratory settings.
• Structural similarities suggest Rilopirox-d4 could serve as a stable tracer in studies investigating ciclopirox’s pharmacokinetics .

Research Implications and Limitations

• Analytical Utility : Rilopirox-d4’s deuterated structure minimizes isotopic interference in mass spectrometry, enabling precise quantification of its parent compound in biological matrices .
• Knowledge Gaps: Limited published data on Rilopirox-d4’s synthesis, pharmacokinetics, and toxicity necessitate extrapolation from related compounds .
• Cost Considerations : At nearly 3x the price of other reference materials like Clindamycin Laurate (2,320.00 €/100 mg), Rilopirox-d4’s niche application justifies its premium .